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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the principles and

procedures for defining ignitability in the context of hazardous waste classification.

Understanding these criteria is paramount for ensuring laboratory safety, maintaining regulatory

compliance, and implementing proper waste management protocols. This document details the

regulatory framework, experimental methodologies, and quantitative benchmarks used to

classify a waste as ignitable.

Regulatory Framework for Ignitability
Under the Resource Conservation and Recovery Act (RCRA), a solid waste is classified as

hazardous if it exhibits at least one of four characteristics: ignitability, corrosivity, reactivity, or

toxicity. The ignitability characteristic, designated by the EPA hazardous waste code D001,

identifies wastes that can readily catch fire and sustain combustion.[1][2] The criteria for

ignitability are defined based on the physical state of the waste: liquid, solid, compressed gas,

or oxidizer.[3]

Classification of Ignitable Hazardous Waste
The determination of whether a waste is a D001 hazardous waste depends on its physical

properties and adherence to specific testable criteria.[3][4]
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A liquid waste is considered ignitable if it has a flash point less than 60°C (140°F).[1][4][5] The

flash point is the lowest temperature at which a liquid gives off enough vapor to ignite in the

presence of an ignition source.[6][7]

There is an important exclusion to this rule: aqueous solutions containing less than 24%

alcohol by volume are not classified as ignitable hazardous waste.[2][8][9]

Non-Liquid Wastes (Solids)
A non-liquid waste is classified as ignitable if it is capable, under standard temperature and

pressure, of causing fire through friction, absorption of moisture, or spontaneous chemical

changes and, when ignited, burns so vigorously and persistently that it creates a hazard.[2][5]

While there is no single required test method for this determination, EPA Method 1030 provides

a framework for evaluating the ignitability of solids.[10][11]

Ignitable Compressed Gases
A waste is an ignitable compressed gas if it meets the definition of a flammable gas as per the

U.S. Department of Transportation (DOT) regulations (49 CFR 173.115).[6] This includes gases

that, at 20°C and a standard pressure of 101.3 kPa:

Are ignitable when in a mixture of 13 percent or less by volume with air.

Have a flammable range with air of at least 12 percentage points.

Oxidizers
An oxidizing waste is classified as ignitable because it can readily supply oxygen to a fire,

thereby intensifying the combustion process.[4] These are defined by the U.S. DOT in 49 CFR

173.127.[11]

Quantitative Data for Ignitability Classification
The following tables summarize the key quantitative criteria for classifying a waste as ignitable.

Table 1: Ignitability Criteria for Liquid Wastes
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Parameter Regulatory Threshold

Flash Point < 60°C (140°F)

Alcohol Content Exemption Aqueous solution with < 24% alcohol by volume

Table 2: Ignitability Criteria for Non-Liquid Wastes (based on EPA Method 1030)

Test Criteria for Positive Result

Preliminary Screening
Combustion propagates 200 mm within a

specified time

Burning Rate Test Burning rate of > 2.2 mm/sec

Table 3: Ignitability Criteria for Compressed Gases

Parameter Regulatory Threshold

Ignitable Mixture with Air ≤ 13% by volume

Flammable Range with Air ≥ 12 percentage points

Experimental Protocols
Detailed methodologies for key experiments are crucial for accurate and reproducible

ignitability determinations.

Flash Point Determination for Liquids
Two primary methods are used for determining the flash point of liquid wastes: the Pensky-

Martens Closed-Cup method and the Setaflash Closed-Cup method.[1][12]

4.1.1 EPA SW-846 Method 1010B / ASTM D93: Pensky-Martens Closed-Cup Tester

This method is suitable for a range of liquid wastes, including those with suspended solids or a

tendency to form a surface film.[13]
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Apparatus: Pensky-Martens closed-cup flash tester.

Procedure A (for distillate fuels and other homogeneous liquids):

Fill the test cup with the sample to the mark.

Place the lid on the cup and place the assembly in the heating apparatus.

Begin stirring at a rate of 90 to 120 rpm.

Heat the sample at a rate of 5°C to 6°C per minute.

Apply the test flame at specified temperature intervals. The stirring is stopped during the

flame application.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the sample to ignite.[3]

Procedure B (for viscous materials, liquids with suspended solids, or those that form a

surface film):

Follow the general procedure for Procedure A.

Stir at a rate of 250 ± 10 rpm.

Heat at a rate of 1°C to 1.6°C per minute.

4.1.2 EPA SW-846 Method 1020C / ASTM D3278: Setaflash Closed-Cup Tester

This method is applicable to paints, enamels, lacquers, varnishes, and related products.[4]

Apparatus: Setaflash closed-cup tester.

Procedure:

Introduce a 2 mL sample into the test cup.

Set the test temperature.
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After a 1-minute equilibration period, apply the test flame.

Observe for a flash. The test can be run in a "flash/no flash" mode at a specific

temperature or to determine the finite flash point by testing at increasing temperature

intervals.[6]

Ignitability of Solids: EPA SW-846 Method 1030
This method provides a means to assess if a solid waste burns vigorously and persistently.[10]

Apparatus: Fume hood, ceramic tile, Bunsen burner, stopwatch.

Preliminary Screening Test:

Form an unbroken strip of the waste material 250 mm long, 20 mm wide, and 10 mm high

on a ceramic tile.

Apply the flame from a Bunsen burner to one end of the strip for up to 2 minutes (for non-

metals) or 5 minutes (for metals).

If the combustion propagates 200 mm within the specified time, the material is subjected

to the burning rate test.[5]

Burning Rate Test:

Prepare the sample as in the preliminary test, with marks at 80 mm and 180 mm from the

start.

Ignite the sample.

Start the stopwatch when the combustion reaches the 80 mm mark and stop it when it

reaches the 180 mm mark.

Calculate the burning rate. A rate greater than 2.2 mm/sec indicates a positive result.[5]

Logical Workflow for Ignitability Classification
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The following diagram illustrates the decision-making process for classifying a waste based on

the ignitability characteristic.

Start: Waste Sample

Is the waste a liquid?

Perform Flash Point Test
(e.g., EPA 1010B or 1020C)

Yes

Is the waste a non-liquid (solid)?

No

Flash Point < 60°C (140°F)?

Is it an aqueous solution with
< 24% alcohol by volume?

Yes

Not an Ignitable Liquid

No

Classify as D001
(Ignitable Liquid)

No Yes

Classification Complete

Capable of causing fire through friction,
moisture absorption, or spontaneous change

AND burns vigorously and persistently?

YesIs the waste a compressed gas?

No

Optional: Perform EPA Method 1030
(Ignitability of Solids)

Uncertain

Classify as D001
(Ignitable Solid)

Yes

Not an Ignitable Solid

No

Burn Rate > 2.2 mm/sec?

Yes No

Meets DOT criteria for
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Yes

Is the waste an oxidizer?

No
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Yes
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No
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Click to download full resolution via product page

Caption: Decision workflow for classifying hazardous waste based on the ignitability
characteristic (D001).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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